Cas no 433313-82-7 (2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate)

2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate structure
433313-82-7 structure
Product Name:2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate
CAS No:433313-82-7
MF:C20H12ClFO4
MW:370.758288383484
CID:5931252
PubChem ID:5734779
Update Time:2023-11-23

2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate
    • (E)-2-(3-(4-chlorophenyl)acryloyl)-4-fluorophenyl furan-2-carboxylate
    • 2-Furancarboxylic acid, 2-[3-(4-chlorophenyl)-1-oxo-2-propen-1-yl]-4-fluorophenyl ester
    • [2-[(E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl] furan-2-carboxylate
    • AF-399/41127438
    • AKOS002163683
    • 2-[3-(4-chlorophenyl)acryloyl]-4-fluorophenyl 2-furoate
    • F1190-0505
    • 433313-82-7
    • 2-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]-4-fluorophenyl furan-2-carboxylate
    • Inchi: 1S/C20H12ClFO4/c21-14-6-3-13(4-7-14)5-9-17(23)16-12-15(22)8-10-18(16)26-20(24)19-2-1-11-25-19/h1-12H
    • InChI Key: RRIZDEGLUBOZCX-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(OC1=CC=C(F)C=C1C(=O)C=CC1=CC=C(Cl)C=C1)=O

Computed Properties

  • Exact Mass: 370.0408147g/mol
  • Monoisotopic Mass: 370.0408147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • Boiling Point: 554.7±50.0 °C(Predicted)

2-(2E)-3-(4-chlorophenyl)prop-2-enoyl-4-fluorophenyl furan-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1190-0505-2μmol
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F1190-0505-1mg
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F1190-0505-2mg
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F1190-0505-3mg
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F1190-0505-4mg
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F1190-0505-5mg
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